Cas no 188300-82-5 (Jaslanceoside B)

• Product Name: Jaslanceoside B
• CAS No: 188300-82-5
• MF: C₂₆H₃₀O₁₄
• MW: 566.508009433746
• CID: 2734865
• PubChem ID: 45359788
• Update Time: 2024-11-04

Jaslanceoside B Chemical and Physical Properties

Names and Identifiers

• Jaslanceoside B
• 188300-82-5
• NS00097617
• (4S,5Z,6S)-5-[2-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxyethylidene]-4-(2-methoxy-2-oxoethyl)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylic acid
• DTXSID701347048
• Jaslanceoside B, >=95% (LC/MS-ELSD)
• AKOS040762755

• Inchi： 1S/C26H30O14/c1-36-20(30)10-16-15(8-9-37-19(29)7-4-13-2-5-14(28)6-3-13)25(38-12-17(16)24(34)35)40-26-23(33)22(32)21(31)18(11-27)39-26/h2-8,12,16,18,21-23,25-28,31-33H,9-11H2,1H3,(H,34,35)/b7-4+,15-8+/t16-,18+,21+,22-,23+,25-,26-/m0/s1
• InChI Key： MGEVYVDQMTWJNV-KMSMSTEWSA-N
• SMILES： [C@H]1(O)[C@H](O)[C@@H](CO)O[C@@H](O[C@H]2/C(=C/COC(=O)/C=C/C3C=CC(O)=CC=3)/[C@H](CC(=O)OC)C(C(=O)O)=CO2)[C@@H]1O

Computed Properties

• Exact Mass: 566.16355563g/mol
• Monoisotopic Mass: 566.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 219Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 811.6±65.0 °C at 760 mmHg
• Flash Point: 268.7±27.8 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Jaslanceoside B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether